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Compound of Interest

Compound Name: 5-Methylpyridine-3-sulfonamide

Cat. No.: B1505339

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pressing Need for Novel
Antibacterial Agents

The rise of antimicrobial resistance (AMR) poses a significant threat to global health,
necessitating the urgent discovery and development of new antibacterial agents.[1][2]
Sulfonamides, a class of synthetic antimicrobial drugs, have a long history in treating bacterial
infections.[3][4] Their mechanism of action typically involves the inhibition of folic acid synthesis
in bacteria, a pathway essential for their growth and replication.[3][4][5][6][7] This document
provides a detailed guide for the investigation of 5-Methylpyridine-3-sulfonamide, a specific
sulfonamide derivative, for its potential antibacterial properties.

Understanding 5-Methylpyridine-3-sulfonamide

Chemical Properties:

Property Value

Molecular Formula C6H8N202S[8]
Molecular Weight 172.21 g/mol [8]
CAS Number 938066-07-0[8]
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Postulated Mechanism of Action

It is hypothesized that 5-Methylpyridine-3-sulfonamide, like other sulfonamides, acts as a
competitive inhibitor of the enzyme dihydropteroate synthase (DHPS).[4][5] This enzyme is
crucial for the synthesis of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is a vital
cofactor in the synthesis of nucleic acids (DNA and RNA).[7] By blocking this pathway, the
compound is expected to exhibit a bacteriostatic effect, inhibiting bacterial growth and

reproduction.[4][6]

Visualizing the Hypothesized Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1505339?utm_src=pdf-custom-synthesis
https://www.atcc.org/microbe-products/bacteriology-and-archaea/drug-resistant-bacteria
https://www.researchgate.net/publication/359723114_Novel_Sulfonamides_with_strong_Antibacterial_Activity_Synthesis_Physiochemical_Properties_and_Molecular_Docking_Study
https://my.clevelandclinic.org/health/treatments/sulfonamides
https://en.wikipedia.org/wiki/Sulfonamide_(medicine)
https://pmc.ncbi.nlm.nih.gov/articles/PMC8046889/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8046889/
https://study.com/academy/lesson/video/sulfonamide-mechanism-of-action-uses.html
https://bio-fermen.bocsci.com/news-blogs/sulfonamide-antibiotics-definition-mechanism-and-research.html
https://www.synchem.de/product/5-methylpyridine-3-sulfonamide/
https://www.benchchem.com/product/b1505339#5-methylpyridine-3-sulfonamide-for-antibacterial-research
https://www.benchchem.com/product/b1505339#5-methylpyridine-3-sulfonamide-for-antibacterial-research
https://www.benchchem.com/product/b1505339#5-methylpyridine-3-sulfonamide-for-antibacterial-research
https://www.benchchem.com/product/b1505339#5-methylpyridine-3-sulfonamide-for-antibacterial-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1505339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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